Cas no 893912-19-1 (N-(3-chloro-4-methylphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide)

• Product Name: N-(3-chloro-4-methylphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide
• CAS No: 893912-19-1
• MF: C₂₀H₁₅ClFN₅OS
• MW: 427.882404565811
• CID: 5811404
• PubChem ID: 18561812
• Update Time: 2025-06-03

N-(3-chloro-4-methylphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide
• N-(3-chloro-4-methylphenyl)-2-((1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide
• AKOS024615552
• N-(3-chloro-4-methylphenyl)-2-{[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}acetamide
• F1874-0591
• 893912-19-1
• N-(3-chloro-4-methylphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide

• Inchi： 1S/C20H15ClFN5OS/c1-12-2-5-14(8-17(12)21)26-18(28)10-29-20-16-9-25-27(19(16)23-11-24-20)15-6-3-13(22)4-7-15/h2-9,11H,10H2,1H3,(H,26,28)
• InChI Key： WYCCNPKKWLSVDO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(Cl)=C1)(=O)CSC1=NC=NC2N(C3=CC=C(F)C=C3)N=CC=21

Computed Properties

• Exact Mass: 427.0669871g/mol
• Monoisotopic Mass: 427.0669871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(3-chloro-4-methylphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide

N-(3-Chloro-4-Methylphenyl)-2-{1-(4-Fluorophenyl)-1H-Pyrazolo[3,4-d]Pyrimidin-4-Ylsulfanyl}Acetamide: A Comprehensive Overview

N-(3-Chloro-4-Methylphenyl)-2-{1-(4-Fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide (CAS No. 893912-19-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrazolopyrimidine and exhibits a unique structure that confers it with potential therapeutic properties. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and potential applications of this compound.

The chemical structure of N-(3-Chloro-4-Methylphenyl)-2-{1-(4-Fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide is characterized by a central pyrazolopyrimidine core linked to a sulfanyl group, which is further attached to an acetamide moiety. The presence of the chloro and methyl substituents on the phenyl ring, along with the fluorine atom on another phenyl ring, imparts specific physicochemical properties to the molecule. These features are crucial for its biological activity and pharmacological profile.

The synthesis of N-(3-Chloro-4-Methylphenyl)-2-{1-(4-Fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide typically involves multi-step reactions. One common approach is to start with the preparation of the pyrazolopyrimidine core through a condensation reaction between a suitable pyridine derivative and a hydrazine compound. The resulting intermediate is then modified to introduce the sulfanyl group and the acetamide moiety. The final step involves the substitution reactions to introduce the chloro and methyl groups on one phenyl ring and the fluorine atom on another. This synthetic route requires careful control of reaction conditions to ensure high yields and purity.

In terms of biological activity, recent studies have shown that N-(3-Chloro-4-Methylphenyl)-2-{1-(4-Fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide exhibits potent inhibitory effects on various kinases, which are key enzymes involved in cellular signaling pathways. Specifically, it has been found to inhibit the activity of tyrosine kinases such as ABL and SRC, which are implicated in several types of cancer. This makes it a promising candidate for the development of targeted cancer therapies.

Furthermore, research has also explored the potential of this compound as an anti-inflammatory agent. Studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property could be particularly useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, N-(3-Chloro-4-Methylphenyl)-2-{1-(4-Fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide has been investigated for its pharmacokinetic properties. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain sufficient plasma concentrations for therapeutic efficacy.

The safety profile of N-(3-Chloro-4-Methylphenyl)-2-{1-(4-Fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide has also been evaluated in preclinical models. Toxicity studies have indicated that it has a wide therapeutic window and low toxicity at effective doses. This suggests that it could be safely administered to patients without significant adverse effects.

Clinical trials are currently underway to further investigate the safety and efficacy of N-(3-Chloro-4-Methylphenyl)-2-{1-(4-Fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide in human subjects. Early results from phase I trials have shown promising outcomes in terms of tolerability and preliminary efficacy in treating certain types of cancer. These findings have paved the way for more advanced clinical trials to explore its full therapeutic potential.

In conclusion, N-(3-Chloro-4-Methylphenyl)-2-{1-(4-Fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide (CAS No. 893912-19-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds great promise for advancing treatments in various medical fields.